Cas no 954048-22-7 (3-chloro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide)

• Product Name: 3-chloro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide
• CAS No: 954048-22-7
• MF: C₁₈H₂₁ClN₂O₃S
• MW: 380.888942480087
• CID: 6201345
• PubChem ID: 16892681
• Update Time: 2025-06-15

3-chloro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide
• SR-01000920052
• SR-01000920052-1
• VU0630121-1
• 3-chloro-N-(2-(2-phenylmorpholino)ethyl)benzenesulfonamide
• 954048-22-7
• AKOS024490917
• 3-chloro-N-[2-(2-phenylmorpholin-4-yl)ethyl]benzene-1-sulfonamide
• F5023-0009
• 3-chloro-N-[2-(2-phenylmorpholin-4-yl)ethyl]benzenesulfonamide

• Inchi： 1S/C18H21ClN2O3S/c19-16-7-4-8-17(13-16)25(22,23)20-9-10-21-11-12-24-18(14-21)15-5-2-1-3-6-15/h1-8,13,18,20H,9-12,14H2
• InChI Key： ZKQTYMGDUDZJOZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(NCCN1CCOC(C2C=CC=CC=2)C1)(=O)=O

Computed Properties

• Exact Mass: 380.0961414g/mol
• Monoisotopic Mass: 380.0961414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67Ų

Additional information on 3-chloro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide

Comprehensive Overview of 3-chloro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide (CAS No. 954048-22-7)

3-chloro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide (CAS No. 954048-22-7) is a specialized sulfonamide derivative with a unique structural framework combining a phenylmorpholine moiety and a chlorobenzene sulfonamide group. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and medicinal chemistry. Its molecular structure, characterized by the presence of a morpholine ring and a sulfonamide functional group, makes it a promising candidate for targeting specific biological pathways.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in enzyme inhibition and receptor modulation. Researchers have explored 3-chloro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide for its potential role in central nervous system (CNS) disorders, given the morpholine moiety's ability to enhance blood-brain barrier penetration. This aligns with current trends in neuropharmacology, where compounds with improved bioavailability and target specificity are highly sought after.

The synthesis of CAS No. 954048-22-7 involves multi-step organic reactions, including sulfonylation and amine coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to confirm its structural integrity. These methods are frequently searched by chemists and researchers looking for compound characterization protocols or quality control measures in synthetic chemistry.

From a drug development perspective, 3-chloro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide has been investigated for its potential interactions with G-protein-coupled receptors (GPCRs) and ion channels. These targets are pivotal in treating conditions like chronic pain and neurodegenerative diseases, topics that dominate biomedical research discussions. The compound's lipophilicity and hydrogen-bonding capacity further enhance its suitability for lead optimization in preclinical studies.

Environmental and toxicological studies of 954048-22-7 are also gaining traction, particularly in the context of green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly solvents and catalytic methods to reduce the environmental footprint of such compounds. This reflects broader industry trends toward green pharmaceuticals and responsible chemical manufacturing.

In summary, 3-chloro-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide (CAS No. 954048-22-7) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from CNS drug candidates to sustainable synthesis—highlight its relevance in both academic and industrial settings. As research progresses, this compound may unlock new avenues for therapeutic development and molecular design, addressing some of the most pressing challenges in healthcare and material science.